Cyclohexyl(4-((2,4-dimethylpiperazin-1-yl)methyl)piperidin-1-yl)methanone

• IUPAC Name: cyclohexyl-[4-[(2,4-dimethylpiperazin-1-yl)methyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C19H35N3O/c1-16-14-20(2)12-13-22(16)15-17-8-10-21(11-9-17)19(23)18-6-4-3-5-7-18/h16-18H,3-15H2,1-2H3
• InChI Key: GTKFZMYSOMHOQU-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1CC2CCN(CC2)C(=O)C3CCCCC3)C
• Molecular Formula: C19H35N3O
• Molecular Weight: 321.5 g/mol

Description

Cyclohexyl(4-((2,4-dimethylpiperazin-1-yl)methyl)piperidin-1-yl)methanone, also known as CPP, is a compound that has gained significant interest in scientific research due to its potential applications in various fields. CPP is a derivative of piperazine and has a unique chemical structure, making it a promising candidate for further investigation.

Scientific Research Applications

Organic Synthesis and Chemical Properties

• Synthesis of Cyclic Dipeptidyl Ureas : Research on the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides introduces a new class of cyclic dipeptidyl ureas. These compounds are synthesized using cyclohexyl or benzyl isocyanide and demonstrate the potential for developing novel peptidic structures with varied amino acid components (Sañudo et al., 2006).

• Expansion of Piperidine Ring : A study on the uncommon expansion of the piperidine ring into the hexahydroazocine cycle provides insights into novel reaction pathways for piperidine β-acyl derivatives with acetylenecarboxylic acids esters (Malkova et al., 2016).

Pharmacological Applications

• HIV Entry Inhibitors : The CCR5 receptor-based mechanism of action of a potent allosteric noncompetitive HIV entry inhibitor showcases the application of cyclohexyl derivatives in developing antiviral drugs. This research elucidates the specific interactions and effects of these compounds on HIV-1 viral entry mechanisms (Watson et al., 2005).

Materials Science

• Water Soluble Fulleropyrrolidines : The synthesis of new water-soluble fulleropyrrolidines with biologically active arylpiperazines for potential applications in materials science and bioactivity studies. These compounds show moderate activity in vitro, highlighting their potential in biomedical applications (Illescas et al., 2003).

Catalysis

• Solid Acid Catalysts for Acetalization : Research on the design of solid acid catalysts for one-pot acetalization reactions of ketones with methanol explores the application of cyclohexanone derivatives in organic synthesis. This work emphasizes the influence of catalyst properties on the efficiency of acetalization reactions (Thomas et al., 2005).